Methyl 2,3-methylenedioxy-4-methoxybenzoate

• Molecular Formula: C10H10O5
• Molecular Weight: 210.18 g/mol
• IUPAC Name: methyl 7-methoxy-1,3-benzodioxole-4-carboxylate
• InChI: InChI=1S/C10H10O5/c1-12-7-4-3-6(10(11)13-2)8-9(7)15-5-14-8/h3-4H,5H2,1-2H3
• InChI Key: INTJVRIGDKZOJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)C(=O)OC)OCO2

Description

Methyl 2,3-methylenedioxy-4-methoxybenzoate is a useful research compound. Its molecular formula is C10H10O5 and its molecular weight is 210.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound 121 (16.12 g, 0.081 mol) was dissolved in 500 mL of DMF. Then 100 mL of methylene chloride and 26 g (0.464 mol) of potassium carbonate were added. The mixture was heated to 105° C. with vigorous stirring for 6 hours. The potassium carbonate was filtered and the DMF was removed in vacuo. The residue was poured into ice-water and let stand overnight. The precipitated product 122 was filtered and washed with water until neutral. The dried gray white solid weighed 15.60 g (yield 91%) and was recrystallized from methanol as brilliant long needles, m.p. 122°-124° C. IR cm-1 1710 (ester C=O); 1H NMR δ ppm 3.90 (s, 3H, OCH3), 3.95 (s, 3H, ArOCH3), 6.11 (s, 2H, OCH2O), 6.57 and 7.45 (each d, J=9 Hz, 1H, ArH). Anal. (C10H10O5)C, H.